![molecular formula C25H27NO3 B2672345 7'-Benzyl-6'-methyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'-one oxime CAS No. 1014086-04-4](/img/structure/B2672345.png)
7'-Benzyl-6'-methyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'-one oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7’-Benzyl-6’-methyl-3’,4’-dihydro-8’H-spiro[cyclohexane-1,2’-pyrano[3,2-g]chromen]-8’-one oxime” is a chemical compound with the molecular formula C25H26O2S . It’s a complex organic compound that belongs to the class of spiro compounds .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to its spirocyclic nature. It contains a cyclohexane ring fused with a pyrano[3,2-g]chromene ring system . The exact conformation and stereochemistry of the molecule would require more detailed spectroscopic analysis .Scientific Research Applications
Antimicrobial Potential
Derivatives of this compound, particularly compounds 1a and 1b , have demonstrated promising antimicrobial activity . Researchers have explored their effectiveness against bacteria, fungi, and other microorganisms. Further investigation into their mechanism of action and potential clinical applications is warranted.
Coumarin Derivatives
The synthesis of triazole ring-substituted bis-coumarin derivatives involving this compound has attracted attention . These derivatives may have applications in drug discovery, as coumarins are known for their diverse biological activities, including anticoagulant, anti-inflammatory, and anticancer properties.
Aldose Reductase Inhibition
In a study by Chen et al., a series of benzothiadiazine-1,1-dioxide compounds (including our target compound) were screened as aldose reductase inhibitors . Aldose reductase plays a role in diabetic complications, making this application relevant for managing conditions like diabetic neuropathy and retinopathy.
Chemical Properties and Characterization
For those interested in the compound’s physical properties, it has a molecular formula of C25H26O2S and a molecular weight of 390.54 g/mol . Its melting point, boiling point, and density are also relevant for practical applications.
Custom Synthesis and Bulk Manufacturing
Chemical suppliers offer this compound for custom synthesis and bulk manufacturing . Researchers and pharmaceutical companies can access it for further studies or scale-up production.
Future Directions
properties
IUPAC Name |
(NE)-N-(7-benzyl-6-methylspiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-8-ylidene)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO3/c1-17-20-15-19-10-13-25(11-6-3-7-12-25)29-22(19)16-23(20)28-24(26-27)21(17)14-18-8-4-2-5-9-18/h2,4-5,8-9,15-16,27H,3,6-7,10-14H2,1H3/b26-24+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVEHCZNPJRIPFX-SHHOIMCASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO)OC2=C1C=C3CCC4(CCCCC4)OC3=C2)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(/C(=N\O)/OC2=C1C=C3CCC4(CCCCC4)OC3=C2)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7'-Benzyl-6'-methyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'-one oxime |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.